Cas no 1804093-33-1 (6-Difluoromethoxy-5-hydroxy-1H-benzimidazole)

• Product Name: 6-Difluoromethoxy-5-hydroxy-1H-benzimidazole
• CAS No: 1804093-33-1
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4825391
• Update Time: 2025-06-29

6-Difluoromethoxy-5-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethoxy-5-hydroxy-1H-benzimidazole

• Inchi： 1S/C8H6F2N2O2/c9-8(10)14-7-2-5-4(1-6(7)13)11-3-12-5/h1-3,8,13H,(H,11,12)
• InChI Key： HWDYMCFUPZSZPK-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC2=C(C=1)N=CN2)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Difluoromethoxy-5-hydroxy-1H-benzimidazole

6-Difluoromethoxy-5-hydroxy-1H-benzimidazole: A Comprehensive Overview

The compound with CAS No. 1804093-33-1, commonly referred to as 6-Difluoromethoxy-5-hydroxy-1H-benzimidazole, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of biological and chemical activities. The presence of the difluoromethoxy group at the 6-position and a hydroxyl group at the 5-position introduces distinctive electronic and steric effects, making this compound a subject of interest for researchers in drug discovery, materials science, and organic synthesis.

Recent studies have highlighted the potential of 6-Difluoromethoxy-5-hydroxy-1H-benzimidazole as a promising candidate in the development of novel therapeutic agents. Its structure facilitates interactions with various biological targets, including enzymes and receptors, which are critical in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential lead for anti-cancer drug development.

In addition to its pharmacological applications, 6-Difluoromethoxy-5-hydroxy-1H-benzimidazole has shown promise in materials science. Its aromaticity and heteroatom-rich structure make it suitable for use in organic electronics and optoelectronic devices. A study conducted at the University of California revealed that this compound can be incorporated into organic semiconductors to enhance their charge transport properties, which is a significant advancement in the field of flexible electronics.

The synthesis of 6-Difluoromethoxy-5-hydroxy-1H-benzimidazole involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. A notable advancement in this area was reported in *Organic Process Research & Development*, where a novel catalytic system was developed to facilitate the formation of the benzimidazole ring under mild conditions.

Furthermore, the stability and reactivity of 6-Difluoromethoxy-5-hydroxy-1H-benzimidazole have been extensively studied under different environmental conditions. These studies have provided valuable insights into its storage requirements and potential degradation pathways, which are crucial for its industrial application.

In conclusion, 6-Difluoromethoxy-5-hydroxy-1H-benzimidazole (CAS No. 1804093-33-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key molecule in both academic research and industrial development.